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Compound of Interest

Compound Name:

5-

(Cyclopropylmethoxy)picolinaldeh

yde

CAS No.: 1502637-39-9

Cat. No.: B1470523

Get Quote

Executive Summary
5-(Cyclopropylmethoxy)picolinaldehyde (also known as 5-(cyclopropylmethoxy)pyridine-2-

carbaldehyde) is a critical heterocyclic building block utilized in the synthesis of bioactive

pharmaceutical ingredients, particularly kinase inhibitors and allosteric modulators.[1][2][3] Its

structural motif combines a polar pyridine-aldehyde core with a lipophilic cyclopropylmethoxy

tail, creating a distinct solubility profile.

This guide details the physicochemical interactions of this compound with Dimethyl Sulfoxide

(DMSO), providing a rigorous protocol for stock solution preparation, stability maintenance, and

quality control.[4] While specific saturation limits vary by crystalline polymorph, this compound

typically exhibits high solubility (>50 mg/mL) in anhydrous DMSO due to favorable dipole-dipole

interactions and hydrogen bond acceptance.

Part 1: Physicochemical Basis of Solubility
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To understand the solubility behavior of 5-(Cyclopropylmethoxy)picolinaldehyde in DMSO,

one must analyze the solute-solvent energetics. DMSO is a polar aprotic solvent (

) with a high dipole moment (3.96 D), making it an ideal solvent for compounds possessing
both polar and lipophilic domains.

Structural Analysis & Solvation Mechanism
The Pyridine Core: The nitrogen atom in the pyridine ring acts as a hydrogen bond acceptor.

DMSO, being an H-bond acceptor itself (via the sulfoxide oxygen), does not donate protons

but stabilizes the polarizable

-electron cloud of the pyridine ring through dipole-dipole stacking.

The Aldehyde Moiety: The carbonyl oxygen at the C2 position increases the polarity of the

molecule. DMSO stabilizes this dipole without participating in reversible hemiacetal formation

(unlike protic solvents like methanol).

The Cyclopropylmethoxy Tail: This ether linkage adds lipophilicity (

). While hydrophobic, the cyclopropyl group is small enough that it does not disrupt the
solvation shell formed by DMSO around the polar core.

Theoretical Solubility Prediction
Based on Structural Activity Relationship (SAR) data of analogous pyridine-2-carboxaldehydes:

Predicted Solubility in DMSO: >100 mM (High)

Thermodynamic Stability: High in anhydrous conditions; susceptible to oxidation in the

presence of water.

Visualization: Solvation Dynamics
The following diagram illustrates the interaction forces stabilizing the molecule in the DMSO

matrix.
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Figure 1: Mechanistic interactions between 5-(Cyclopropylmethoxy)picolinaldehyde and

DMSO solvent molecules.

Part 2: Experimental Protocols
Protocol A: Preparation of High-Concentration Stock
Solutions (Master Stock)
Objective: Create a stable 100 mM Master Stock for long-term storage. Reagents:

Compound: 5-(Cyclopropylmethoxy)picolinaldehyde (Purity >98%).

Solvent: Anhydrous DMSO (Grade: Molecular Biology or HPLC,

99.9%).

Procedure:

Gravimetric Determination: Weigh approximately 17.7 mg of the compound into a sterile,

amber glass vial (to protect from light). Record the exact mass (

).

Volume Calculation: Calculate the required volume of DMSO (
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) to achieve 100 mM concentration using the formula:

(Where MW

177.2 g/mol and C = 0.1 M).

Solvation: Add the calculated volume of anhydrous DMSO.

Dissolution: Vortex for 30 seconds. If particulate matter remains, sonicate in a water bath at

25°C for 5 minutes. Note: Avoid heating above 30°C to prevent aldehyde degradation.

Visual Inspection: The solution should be clear and colorless to pale yellow. Any turbidity

indicates impurities or saturation (unlikely at 100 mM).

Protocol B: Saturation Solubility Determination
(Equilibrium Method)
If exact solubility data is required for a specific batch, follow this self-validating protocol.

Supersaturation: Add excess solid compound (~50 mg) to 0.5 mL DMSO in a chemically

resistant microtube.

Equilibration: Shake at 25°C for 24 hours (thermodynamic equilibrium).

Separation: Centrifuge at 10,000 x g for 10 minutes to pellet undissolved solid.

Quantification: Dilute the supernatant 1:1000 in Acetonitrile/Water and analyze via HPLC-UV

against a standard curve.

Part 3: Stability, Handling, & Storage[7]
The "Aldehyde Risk": Oxidation
Aldehydes are inherently reactive. In the presence of trace water and oxygen, 5-
(Cyclopropylmethoxy)picolinaldehyde can oxidize to 5-(cyclopropylmethoxy)picolinic acid.

Mechanism: DMSO is hygroscopic.[5] Absorbed atmospheric water acts as a nucleophile,

facilitating autoxidation.
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Mitigation: Always use anhydrous DMSO stored under inert gas (Argon/Nitrogen).

The "DMSO Risk": Freezing & Precipitation
DMSO freezes at 18.5°C. Repeated freeze-thaw cycles promote crystal growth and can induce

precipitation of the solute, which may not re-dissolve easily upon thawing ("crash-out" effect).

Workflow: Stock Management System
The following workflow ensures data integrity and compound stability during biological

screening.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1470523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Compound
(-20°C, Desiccated)

Weighing & Solvation
(Anhydrous DMSO)

 Inert Atmosphere

QC Check
(Visual + LCMS)

 Fail (Re-dissolve)

Aliquot into Single-Use Vials
(Avoid Freeze-Thaw)

 Pass

Storage
(-80°C, Argon Purged)

Assay Usage
(Dilute <1% DMSO)

 Thaw Once

Click to download full resolution via product page

Figure 2: Optimized workflow for preparing and maintaining high-integrity DMSO stock

solutions.

Quantitative Data Summary Table
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Parameter Value / Recommendation Notes

Molecular Weight ~177.20 g/mol Basis for molarity calculations.

Target Stock Conc. 10 mM - 100 mM
Standard for HTS and

biological assays.

Max Solubility (Est.) > 500 mM Highly soluble in DMSO.

Storage Temp -20°C or -80°C
Liquid DMSO stocks freeze;

store solid if possible.

Shelf Life (Soln) 3-6 Months If stored at -80°C under Argon.

Container Polypropylene (PP) or Glass
Avoid Polystyrene (PS) which

DMSO damages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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